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Compound of Interest

Compound Name: Tris(3,5-dimethylphenyl)phosphine

Cat. No.: B1295133 Get Quote

Essential safety and logistical information for researchers, scientists, and drug development

professionals on the proper handling and disposal of Tris(3,5-dimethylphenyl)phosphine.

This guide provides crucial procedural steps for the safe handling of Tris(3,5-
dimethylphenyl)phosphine, a common reagent in synthetic chemistry. Adherence to these

protocols is vital for ensuring laboratory safety and minimizing environmental impact.

Personal Protective Equipment (PPE) and
Engineering Controls
When handling Tris(3,5-dimethylphenyl)phosphine, a comprehensive approach to safety

involves a combination of appropriate personal protective equipment and well-maintained

engineering controls. Facilities must be equipped with an eyewash station and a safety shower.

[1] Adequate ventilation is crucial to keep airborne concentrations low.[1]
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Equipment Type Specification Rationale

Eye and Face Protection

Chemical safety goggles or

appropriate protective

eyeglasses as described by

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.[1]

Protects against dust, vapors,

and splashes that can cause

eye irritation.[1]

Skin Protection

Wear appropriate protective

gloves and clothing to prevent

skin exposure.[1]

Prevents skin irritation and

potential absorption of the

chemical.[1]

Respiratory Protection

A respiratory protection

program that meets OSHA's

29 CFR 1910.134 and ANSI

Z88.2 requirements or

European Standard EN 149

must be followed. A

NIOSH/MSHA or European

Standard EN 149 approved

respirator is necessary if

exposure limits are exceeded

or irritation is experienced.[1] A

dust mask of type N95 (US) is

also recommended.

Minimizes the risk of

respiratory tract irritation from

inhaling dust or vapors.[1]

Health Hazard Information
Tris(3,5-dimethylphenyl)phosphine is classified as harmful if swallowed and may cause skin

and respiratory tract irritation.[1] It is identified with the GHS07 pictogram and a "Warning"

signal word.
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Exposure Route Potential Health Effects

Ingestion
Harmful if swallowed; may cause irritation of the

digestive tract.[1]

Inhalation
May cause respiratory tract irritation; may be

harmful if inhaled.[1]

Skin Contact
May cause skin irritation; may be harmful if

absorbed through the skin.[1]

Eye Contact May cause eye irritation.[1]

Procedural Workflow for Safe Handling
The following diagram outlines the essential steps for the safe handling of Tris(3,5-
dimethylphenyl)phosphine, from preparation to disposal.
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Workflow for Safe Handling of Tris(3,5-dimethylphenyl)phosphine

Preparation

Handling

Reaction

Cleanup & Disposal

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Ensure Proper Ventilation
(Fume Hood)

Weigh and Handle Solid Compound

Minimize Dust Generation

Introduce to Reaction Vessel

Clean Up Spills Immediately

Dispose of Waste in a Suitable Container

Decontaminate Work Surfaces

Click to download full resolution via product page

Safe Handling Workflow Diagram
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Operational Plan
Handling:

Wash hands and exposed skin thoroughly after handling.[1]

Use the chemical in an area with adequate ventilation.[1]

Take measures to minimize the generation and accumulation of dust.[1]

Avoid breathing any dust, vapor, mist, or gas.[1]

Prevent contact with eyes, skin, and clothing.[1]

Ensure the container is kept tightly closed when not in use.[1]

Storage:

Store in a cool, dry place.[1]

Keep the container tightly closed.[1]

Spill and Disposal Plan
Accidental Release Measures: In the event of a spill, it is important to first ensure proper

personal protective equipment is in use.[1]

Spill Cleanup: For spills, vacuum or sweep up the material and place it into a suitable,

labeled disposal container.[1] It is crucial to clean up spills immediately and to avoid

generating dusty conditions.[1] Ensure the area is well-ventilated.[1]

Disposal:

Waste Disposal: Chemical waste should be disposed of in accordance with all federal, state,

and local regulations. It is the responsibility of the waste generator to determine if a

discarded chemical is classified as hazardous waste.[2]
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Packaging Disposal: Do not reuse empty containers. Dispose of them in the same manner

as the unused product.[2]

First-Aid Procedures
In case of exposure to Tris(3,5-dimethylphenyl)phosphine, follow these first-aid measures

and seek medical attention.

Exposure Route First-Aid Measures

Eyes
Immediately flush eyes with plenty of water for

at least 15 minutes.[1]

Skin

Flush skin with plenty of water. Remove

contaminated clothing and shoes. Wash clothing

before reuse.[1]

Ingestion

Do not induce vomiting unless directed by

medical personnel. Never give anything by

mouth to an unconscious person.[1]

Inhalation

Remove to fresh air. If the individual is not

breathing, give artificial respiration. If breathing

is difficult, administer oxygen.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://www.benchchem.com/product/b1295133#personal-protective-equipment-for-
handling-tris-3-5-dimethylphenyl-phosphine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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